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Compound of Interest

Compound Name: 2-Amino-3-methoxypropanamide

Cat. No.: B13310692

Get Quote

Executive Summary
2-Amino-3-methoxypropanamide (also known as O-Methylserine amide) is a synthetic amino

acid derivative used primarily as a pharmaceutical intermediate.[1] While it shares structural

similarities with naturally occurring amino acids, it must be managed as regulated chemical

waste due to its status as a synthetic organic amine and potential irritant.

Immediate Action Plan:

Do Not: Dispose of down the drain or in municipal trash.

Do Not: Mix with strong oxidizing agents or nitrates (risk of exothermic reaction or

nitrosamine formation).[1]

Primary Disposal Path: High-temperature incineration via a licensed hazardous waste

contractor.[1]

Segregation: Isolate from acidic waste streams to prevent unwanted salt formation or heat

generation.
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Chemical Profile & Hazard Assessment
Before initiating disposal, verify the physicochemical state of the material. This compound is

typically supplied as a hydrochloride salt, which increases its water solubility and stability but

alters its compatibility profile.

Parameter Data Operational Implication

CAS Number
17463-68-2 (HCl salt) /

Generic

Identifier for waste manifests.

[1]

Molecular Formula
High nitrogen content; requires

incineration.[1]

Physical State White to off-white solid
Dust generation is a primary

exposure risk.[1]

Solubility Water Soluble
Spills can rapidly contaminate

aqueous surfaces.

GHS Classification Warning (Irritant)
PPE (Gloves, Goggles) is

mandatory.[1]

Hazard Codes H315, H319, H335
Irritating to eyes, skin, and

respiratory system.

Reactivity Incompatible with Oxidizers
CRITICAL: Do not store near

nitric acid or peroxides.

Waste Segregation Strategy
Proper segregation is the single most effective safety control in chemical disposal. As a Senior

Application Scientist, I recommend a Source-Separation Protocol to prevent cross-

contamination and reduce disposal costs.

Decision Logic for Waste Segregation
The following decision matrix illustrates the correct classification path for 2-Amino-3-
methoxypropanamide waste.
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Yes (DCM, Chloroform)No (MeOH, Acetone)
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Figure 1: Decision matrix for segregating 2-Amino-3-methoxypropanamide waste streams.

Note that aqueous solutions should generally be collected rather than drain-poured to ensure
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compliance with strict "zero-discharge" mandates for synthetic intermediates.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
Context: Expired reagents, spill cleanup residues, or contaminated PPE.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.

Bagging: Place the solid material inside a clear polyethylene bag (double-bagging

recommended for fine powders) before placing it into the rigid container.[1] This prevents

dust release upon reopening.

Labeling:

Chemical Name: Write "2-Amino-3-methoxypropanamide" fully. Do not use

abbreviations like "Amide 1".

Hazard Checkbox: Check "Irritant" and "Toxic".

Composition: "100% Solid Organic Amide".

Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)
Context: Mother liquors or dissolved reagents.[1]

pH Verification: Check the pH of the solution.

If Acidic (< pH 4): The amine is likely protonated (salt form). This is stable.

If Basic (> pH 10):[1] The free base is present. Ensure the container is vented or has

headspace, as amines can slowly degrade or react with atmospheric

.

Solvent Compatibility:
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If dissolved in Methanol/Ethanol: Dispose in Non-Halogenated waste.

If dissolved in Dichloromethane (DCM): Dispose in Halogenated waste.[1]

Bulking: Do not mix with waste streams containing heavy metals or strong acids (e.g.,

Piranha solution), as this can generate heat or toxic fumes.

Spill Management & Decontamination
Accidental release requires a calm, methodical approach. The primary risk is respiratory

irritation from dust.

Pre-Requisites:

PPE: Nitrile gloves (double layer), N95 respirator (for dust), Safety Goggles.[1]

Materials: Absorbent pads, scoop/dustpan, soap solution.

Cleanup Workflow:

Isolate: Evacuate non-essential personnel from the immediate 3-meter radius.

Contain:

Solid Spill: Cover with a damp paper towel to suppress dust. Do not dry sweep.

Liquid Spill: Encircle with absorbent boom or pads.

Collect:

Use a scoop to transfer damp solids into a waste bag.

Wipe the surface with a soap/water solution (surfactants help solubilize the organic

amide).

Decontaminate: Rinse the area with water. Collect this rinse water as hazardous waste; do

not flush down the drain.

Regulatory Compliance (RCRA & EPA)
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While 2-Amino-3-methoxypropanamide is not explicitly listed on the EPA's "P" (acutely toxic)

or "U" (toxic) lists, it falls under the "Process Waste" category.[1]

Generator Status: You are responsible for determining the hazard. Due to the

irritant warnings, it must be treated as Hazardous Waste.

Waste Code Assignment:

If ignitable solvent is present: D001.

If halogenated solvent is present: F002.

If pure solid: Assign "Non-Regulated Chemical Waste" only if local laws permit, but best

practice dictates managing it as Class 9 (Miscellaneous) for transport to incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-of-2-amino-3-methoxypropanamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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